Cas no 85217-79-4 (Propanedioic acid, [(2E)-1-methyl-2-butenyl]-, dimethyl ester)

• Product name: Propanedioic acid, [(2E)-1-methyl-2-butenyl]-, dimethyl ester
• CAS No: 85217-79-4
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 664924

Propanedioic acid, [(2E)-1-methyl-2-butenyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(2E)-1-methyl-2-butenyl]-, dimethyl ester
• Propanedioic acid, 2-[(2E)-1-methyl-2-buten-1-yl]-, 1,3-dimethyl ester

• Inchi： 1S/C10H16O4/c1-5-6-7(2)8(9(11)13-3)10(12)14-4/h5-8H,1-4H3/b6-5+
• InChI Key： QKRHRRSSZPRFKF-AATRIKPKSA-N
• SMILES： C(OC)(=O)C(C(C)/C=C/C)C(OC)=O

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 206.4±20.0 °C(Predicted)
• pka: 12.42±0.59(Predicted)